Cas no 904277-46-9 (methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate
• CAS No: 904277-46-9
• MF: C₁₈H₁₆N₂O₅S
• MW: 372.395043373108
• CID: 6223633
• PubChem ID: 7533059
• Update Time: 2025-10-29

methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate
• 904277-46-9
• F2516-0205
• AKOS024655993
• methyl 2-[(2,3-dimethoxybenzoyl)amino]-1,3-benzothiazole-6-carboxylate
• methyl 2-(2,3-dimethoxybenzamido)benzo[d]thiazole-6-carboxylate

• Inchi： 1S/C18H16N2O5S/c1-23-13-6-4-5-11(15(13)24-2)16(21)20-18-19-12-8-7-10(17(22)25-3)9-14(12)26-18/h4-9H,1-3H3,(H,19,20,21)
• InChI Key： UFXHOHJSTSETQS-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(C(=O)OC)=CC1=2)NC(C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 372.07799279g/mol
• Monoisotopic Mass: 372.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate

Methyl 2-(2,3-Dimethoxybenzamido)-1,3-Benzothiazole-6-Carboxylate: An Overview of CAS No. 904277-46-9

Methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate (CAS No. 904277-46-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate makes it a promising candidate for various therapeutic applications.

The chemical structure of methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate consists of a benzothiazole core linked to a dimethoxybenzamido moiety through a carboxylate group. The presence of these functional groups imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. Recent studies have highlighted the importance of the benzothiazole scaffold in drug discovery, particularly in the development of small molecules with high potency and selectivity.

In terms of synthesis, methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate can be prepared through a multi-step process involving the condensation of 2,3-dimethoxybenzoic acid with an appropriate amine followed by coupling with a benzothiazole derivative. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

One of the key areas of research involving methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings have sparked interest in further investigating the compound's efficacy in preclinical models and potentially advancing it to clinical trials.

Beyond its anticancer properties, methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate has also been explored for its antimicrobial activity. Research has demonstrated that this compound possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The ability to inhibit bacterial growth is attributed to its ability to disrupt cell membrane integrity and interfere with essential metabolic processes. This dual functionality as an anticancer and antimicrobial agent makes it a versatile candidate for drug development.

The pharmacokinetic profile of methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate is another critical aspect that has been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a potential therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In conclusion, methyl 2-(2,3-dimethoxybenzamido)-1,3-benzothiazole-6-carboxylate (CAS No. 904277-46-9) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its pharmacological properties and evaluate its potential in clinical settings. As new insights emerge from ongoing studies, the future prospects for this compound appear promising.